3-(1-Cyclopentyl-1H-imidazol-4-yl)imidazo[1,5-a]pyridine-1-carboxylic acid

• IUPAC Name: 3-(1-cyclopentylimidazol-4-yl)imidazo[1,5-a]pyridine-1-carboxylic acid
• InChI: InChI=1S/C16H16N4O2/c21-16(22)14-13-7-3-4-8-20(13)15(18-14)12-9-19(10-17-12)11-5-1-2-6-11/h3-4,7-11H,1-2,5-6H2,(H,21,22)
• InChI Key: BDFXRZUTEAWQKL-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)N2C=C(N=C2)C3=NC(=C4N3C=CC=C4)C(=O)O
• Molecular Formula: C16H16N4O2
• Molecular Weight: 296.32 g/mol

Description

3-(1-Cyclopentyl-1H-imidazol-4-yl)imidazo[1,5-a]pyridine-1-carboxylic acid is a heterocyclic compound featuring a fused imidazo[1,5-a]pyridine core substituted with a cyclopentyl group at the imidazole nitrogen and a carboxylic acid moiety at position 1 of the pyridine ring. The imidazo[1,5-a]pyridine scaffold is renowned for its photophysical stability, synthetic versatility, and biological relevance, making it a key structure in medicinal chemistry, optoelectronics, and chemical sensing .

Biological Activity

3-(1-Cyclopentyl-1H-imidazol-4-yl)imidazo[1,5-a]pyridine-1-carboxylic acid is a compound of significant interest in medicinal chemistry due to its potential biological activities. This article reviews the biological activity of this compound, focusing on its pharmacological properties, structure-activity relationships (SAR), and relevant case studies.

Chemical Structure and Properties

The compound belongs to the imidazo[1,5-a]pyridine class, which is known for diverse biological activities. Its structural formula is represented as follows:

$$\text{C}_{13}\text{H}_{14}\text{N}_{4}\text{O}_2$$

This compound features a cyclopentyl group and an imidazole ring, contributing to its interaction with various biological targets.

Anticancer Activity

Recent studies have highlighted the compound's potential as an anticancer agent. The imidazo[1,5-a]pyridine scaffold has been associated with various anticancer mechanisms, including:

• Inhibition of Tubulin Polymerization : Similar compounds have shown to inhibit tubulin polymerization, leading to cell cycle arrest and apoptosis in cancer cells. For instance, related imidazopyridines exhibited IC50 values ranging from 80 nM to 200 nM against various cancer cell lines such as HCT-15 and HeLa .
• Targeting Kinases : The compound may inhibit kinases involved in cancer progression. For example, it has been suggested that derivatives of imidazo[1,5-a]pyridine can act as inhibitors of EGFR kinase .

Antimicrobial Activity

Imidazo[1,5-a]pyridine derivatives have demonstrated antimicrobial properties against a range of pathogens. The biological activity is often linked to their ability to disrupt microbial cell functions.

Anti-inflammatory Properties

Studies indicate that compounds within this class may exhibit anti-inflammatory effects by modulating inflammatory pathways. This activity is crucial for treating conditions like arthritis and other inflammatory diseases.

Structure-Activity Relationship (SAR)

Understanding the SAR of 3-(1-Cyclopentyl-1H-imidazol-4-yl)imidazo[1,5-a]pyridine-1-carboxylic acid is essential for optimizing its biological activity. Key findings include:

• Substituent Effects : The presence of different substituents on the imidazole ring significantly affects the compound's potency. For instance, variations in alkyl or aryl groups can enhance or reduce activity against specific targets .
• Binding Interactions : Molecular docking studies suggest that the binding affinity of this compound to target proteins correlates with its structural features, such as hydrogen bond donors and acceptors present in the imidazole ring .

Study 1: Anticancer Efficacy

In a preclinical study using xenograft models, derivatives of imidazo[1,5-a]pyridine were administered at doses of 30 mg/kg. Results showed significant tumor growth inhibition (up to 90%) in melanoma models . This highlights the potential therapeutic applications of these compounds in oncology.

Study 2: Antimicrobial Testing

Another study evaluated the antimicrobial efficacy of related imidazopyridine derivatives against various bacterial strains. The results indicated that certain derivatives exhibited low MIC values (minimum inhibitory concentration), suggesting strong antibacterial activity .

Comparison with Similar Compounds

Enzyme Inhibition

Imidazo[1,5-a]pyridine derivatives such as 1-substituted pyridyl compounds (e.g., compound 3a in ) exhibit cysteine protease inhibition (Ki: 13.75–99.30 mM) and antibacterial activity (MIC50: 0.6–1.4 mg/mL) . The target compound’s cyclopentyl group may modulate these activities by altering hydrophobic interactions with enzyme active sites. For instance, the cyclopentyl moiety could enhance binding entropy, as seen in thermodynamic studies of similar inhibitors .

Antibacterial Potential

Compound 3a () demonstrates broad-spectrum antibacterial activity, attributed to its pyridyl and hydroxyphenyl substituents. In contrast, the cyclopentyl group in the target compound may prioritize Gram-positive bacterial targeting due to increased membrane penetration, though experimental validation is needed .

Photophysical Properties

Imidazo[1,5-a]pyridine-based fluorophores () exhibit solvatochromism, large Stokes shifts (>100 nm), and lipid bilayer intercalation. The target compound’s carboxylic acid group could introduce polarity-dependent emission shifts, while the cyclopentyl group may stabilize the excited state in hydrophobic environments (e.g., membranes) .

Physicochemical Properties

Solubility and Lipophilicity

The carboxylic acid group improves aqueous solubility compared to non-polar derivatives like 6-(trifluoromethyl)imidazo[1,5-a]pyridine-3-carboxylic acid ().

Solid-State Behavior

Polymorphism studies () reveal that substituents significantly influence crystal packing. For example, 3-(2-pyridinyl)imidazo[1,5-a]pyridine forms distorted herringbone structures due to asymmetric substituents. The cyclopentyl group in the target compound may induce unique polymorphic forms, impacting bioavailability in drug formulations .

Comparative Data Table

Property	Target Compound	1-(2-Pyridyl)-3-(2-hydroxyphenyl)imidazo[1,5-a]pyridine (3a)	5-Methylimidazo[1,2-a]pyridine-2-carboxylic Acid	6-(Trifluoromethyl)imidazo[1,5-a]pyridine-3-carboxylic Acid
Substituents	1-Cyclopentyl, 1-carboxylic acid	1-Pyridyl, 3-hydroxyphenyl	5-Methyl, 2-carboxylic acid	6-Trifluoromethyl, 3-carboxylic acid
Biological Activity	Not reported (inferred membrane interaction)	Cysteine protease inhibition (IC50: 13.40–96.50 mM)	Not reported	Not reported
Photophysics	Potential solvatochromism	Not applicable	Not reported	Not reported
logP (Predicted)	~2.5 (moderate lipophilicity)	~1.8 (moderate polarity)	~1.2 (polar)	~2.8 (highly lipophilic)
Synthetic Route	Likely post-functionalization of core	One-pot cyclization + substitution	Cyclization + methylation	Multi-step fluorination + cyclization